Dipropan-2-yl[2-(acetylamino)-9h-fluoren-9-yl]phosphonate

• CAS No.: 6344-54-3
• Molecular Formula: C21H26NO4P
• Molecular Weight: 387.4 g/mol
• IUPAC Name: N-[9-di(propan-2-yloxy)phosphoryl-9H-fluoren-2-yl]acetamide
• InChI: InChI=1S/C21H26NO4P/c1-13(2)25-27(24,26-14(3)4)21-19-9-7-6-8-17(19)18-11-10-16(12-20(18)21)22-15(5)23/h6-14,21H,1-5H3,(H,22,23)
• InChI Key: IETXKUKTOUUGJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=O)C)OC(C)C

Description

Dipropan-2-yl[2-(acetylamino)-9H-fluoren-9-yl]phosphonate is a chemical compound with the molecular formula C21H26NO4P and a molecular weight of 387.4092 . This compound is known for its unique structure, which includes a phosphonate group attached to a fluorenyl moiety. It has various applications in scientific research, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

The synthesis of Dipropan-2-yl[2-(acetylamino)-9H-fluoren-9-yl]phosphonate typically involves several steps. One common method includes the reaction of 2-(acetylamino)-9H-fluorene with dipropan-2-yl phosphonate under specific conditions. The reaction is usually carried out in the presence of a catalyst and requires careful control of temperature and pH to ensure the desired product is obtained .

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This often includes the use of advanced purification techniques such as chromatography and recrystallization to isolate the final product.

Chemical Reactions Analysis

Dipropan-2-yl[2-(acetylamino)-9H-fluoren-9-yl]phosphonate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the phosphonate group can be replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium, and specific temperature and pressure conditions to facilitate the reactions .

Scientific Research Applications

Dipropan-2-yl[2-(acetylamino)-9H-fluoren-9-yl]phosphonate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-phosphorus bonds.

Biology: This compound is studied for its potential biological activity, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases involving abnormal cell growth.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Dipropan-2-yl[2-(acetylamino)-9H-fluoren-9-yl]phosphonate involves its interaction with specific molecular targets. The phosphonate group can form strong bonds with metal ions, which can influence various biochemical pathways. Additionally, the fluorenyl moiety can interact with cellular membranes and proteins, affecting their function and activity .

Comparison with Similar Compounds

Dipropan-2-yl[2-(acetylamino)-9H-fluoren-9-yl]phosphonate can be compared with other similar compounds such as:

Dipropan-2-yl (2-oxoethyl)phosphonate: This compound has a similar phosphonate group but differs in the attached moiety, leading to different chemical and biological properties.

Diisopropyl phosphite: Another related compound with a phosphite group instead of a phosphonate, which affects its reactivity and applications.

The uniqueness of this compound lies in its specific structure, which combines the properties of both the phosphonate and fluorenyl groups, making it a versatile compound for various applications.